Cas no 855386-64-0 (8-Oxabicyclo[3.2.1]octane-3-carbonitrile)

• Product Name: 8-Oxabicyclo[3.2.1]octane-3-carbonitrile
• CAS No: 855386-64-0
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD26959172
• CID: 3164388
• PubChem ID: 91663973
• Update Time: 2025-10-30

8-Oxabicyclo[3.2.1]octane-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 8-Oxa-bicyclo[3.2.1]octane-3-carbonitrile
• 8-oxabicyclo[3.2.1]octane-3-carbonitrile
• exo-8-oxabicyclo[3.2.1]octane-3-carbonitrile
• SB22079
• AS-34981
• SY344132
• MFCD26959172
• CS-0049934
• AKOS025291365
• SY098223
• MFCD31617999
• 855386-64-0
• 8-Oxabicyclo[3.2.1]octane-3-carbonitrile

• MDL： MFCD26959172
• Inchi： 1S/C8H11NO/c9-5-6-3-7-1-2-8(4-6)10-7/h6-8H,1-4H2
• InChI Key： XBUUNYOCQXPUMU-UHFFFAOYSA-N
• SMILES： O1C2CC(C#N)CC1CC2

Computed Properties

• Exact Mass: 137.084063974g/mol
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33
• XLogP3: 0.9

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 8-Oxabicyclo[3.2.1]octane-3-carbonitrile

8-Oxabicyclo[3.2.1]octane-3-carbonitrile: A Comprehensive Overview

The compound with CAS No 855386-64-0, commonly referred to as 8-Oxabicyclo[3.2.1]octane-3-carbonitrile, is a bicyclic structure with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic nitriles, which have garnered attention due to their unique structural properties and reactivity. The bicyclo[3.2.1]octane framework is a fused bicyclic system that imparts rigidity and stability to the molecule, while the cyano group at position 3 introduces electron-withdrawing effects, enhancing its reactivity in certain chemical transformations.

Recent studies have highlighted the importance of bicyclic systems in drug design, particularly in the development of bioactive molecules with improved pharmacokinetic profiles. The 8-Oxabicyclo[3.2.1]octane core, with its oxygen atom at position 8, introduces additional functional diversity, making it a versatile building block for synthesizing complex molecules. The cyano group at position 3 further enhances the compound's ability to participate in nucleophilic and electrophilic reactions, making it a valuable intermediate in organic synthesis.

From a synthetic perspective, 8-Oxabicyclo[3.2.1]octane-3-carbonitrile can be prepared through various routes, including ring-closing metathesis and other cycloaddition reactions. These methods allow for the construction of the bicyclic framework with high precision and efficiency. The compound's stability under various reaction conditions makes it suitable for use in both academic research and industrial applications.

In terms of applications, 8-Oxabicyclo[3.2.1]octane-3-carbonitrile has shown promise in the field of medicinal chemistry, where it serves as a scaffold for designing novel bioactive agents. Its rigid structure facilitates the creation of molecules with well-defined three-dimensional arrangements, which are often critical for achieving desired biological activities. Additionally, the compound's ability to undergo further functionalization enables its use in the development of advanced materials and specialty chemicals.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of bicyclic nitriles like 8-Oxabicyclo[3.2.1]octane-3-carbonitrile. Quantum mechanical calculations have revealed that the cyano group significantly alters the electronic distribution within the molecule, enhancing its ability to act as an electrophile or nucleophile depending on the reaction conditions.

The integration of experimental and computational approaches has further expanded our understanding of this compound's behavior in different chemical environments. For instance, studies on its reactivity towards nucleophiles have demonstrated that the bicyclic framework plays a crucial role in stabilizing transition states during substitution reactions.

Moreover, the compound's potential as a chiral building block has been explored in asymmetric synthesis strategies. The stereochemistry of 8-Oxabicyclo[3.2.1]octane-3-carbonitrile can be controlled during its synthesis, making it an ideal candidate for constructing enantiomerically pure compounds with complex architectures.

In conclusion, 8-Oxabicyclo[3.2.1]octane-3-carbonitrile (CAS No 855386-64-0) is a versatile and intriguing compound with a wide range of applications across chemistry and pharmacology. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop innovative solutions in these fields.